Cas no 745822-33-7 ((S)-3-(4-Fluorobenzyl)piperidine Hydrochloride)

• Product Name: (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride
• CAS No: 745822-33-7
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• MDL: MFCD00038654
• CID: 979389
• PubChem ID: 53487145
• Update Time: 2025-11-07

(S)-3-(4-Fluorobenzyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-FLUOROCHROMANO-4-ONE
• (S)-3-(4-FLUOROBENZYL)-PIPERIDINE HYDROCHLORIDE
• (S)-3-(4-Fluorobenzyl)-piperidine HCl
• (S)-3-(4-FLUORO-BENZYL)-PIPERIDINE HYDROCHLORIDE
• (3S)-3-[(4-FLUOROPHENYL)METHYL]PIPERIDINE HYDROCHLORIDE
• SCHEMBL15649703
• (S)-3-(4-Fluorobenzyl)piperidine hydrochloride
• AS-57801
• VEB82233
• (3S)-3-[(4-fluorophenyl)methyl]piperidine;hydrochloride
• 745822-33-7
• AKOS027255162
• (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride

• MDL： MFCD00038654
• Inchi： 1S/C12H16FN.ClH/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11;/h3-6,11,14H,1-2,7-9H2;1H/t11-;/m0./s1
• InChI Key： MVDNGUDOVPBOPT-MERQFXBCSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C[C@H]1CNCCC1

Computed Properties

• Exact Mass: 229.10300
• Monoisotopic Mass: 229.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.49860

(S)-3-(4-Fluorobenzyl)piperidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride

Introduction to (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride (CAS No. 745822-33-7)

(S)-3-(4-Fluorobenzyl)piperidine Hydrochloride, with the CAS number 745822-33-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (S)-configuration of the piperidine ring, combined with the 4-fluorobenzyl substituent, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>4-fluorobenzyl group introduces a fluorine atom into the benzyl moiety, which is known to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic properties is crucial for the success of a therapeutic agent. The hydrochloride salt form of this compound improves its solubility and stability, making it more suitable for pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel treatments for neurological and psychiatric disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors. Specifically, compounds with the piperidine scaffold have been explored for their potential as serotonin receptor modulators, which are relevant in the treatment of depression, anxiety, and other mood disorders.

(S)-3-(4-Fluorobenzyl)piperidine Hydrochloride has been investigated as a key intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. Its stereochemistry plays a critical role in determining its pharmacological activity. The (S)-configuration ensures optimal binding to specific receptors while minimizing off-target effects. This specificity is essential for developing drugs with high efficacy and low toxicity.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug-like properties. The presence of a fluorine atom in the< strong>4-fluorobenzyl group contributes to improved lipophilicity and metabolic stability, which are key factors in drug design. These properties make (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride an attractive candidate for further exploration in medicinal chemistry.

The compound has also been studied for its potential role in antiviral and anticancer therapies. Piperidine derivatives have demonstrated inhibitory effects on various enzymes and receptors involved in viral replication and tumor growth. The unique combination of structural elements in (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride suggests its versatility as a building block for designing multifunctional therapeutics.

In addition to its pharmacological applications, this compound has shown promise in material science and industrial chemistry. Its stable structure and reactivity make it useful in synthesizing more complex molecules with tailored properties. Researchers are exploring its potential use in catalysis and polymer chemistry, where precise molecular control is essential.

The synthesis of< strong>(S)-3-(4-Fluorobenzyl)piperidine Hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as chiral resolution and asymmetric catalysis, are employed to ensure the correct stereochemistry. These methods are critical for producing pharmaceutical-grade material that meets stringent regulatory standards.

The growing body of research on this compound underscores its significance in modern chemistry. As new methodologies emerge, scientists are finding innovative ways to utilize (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride in drug discovery and material science. Its unique properties make it a valuable asset for researchers aiming to develop next-generation therapeutics and advanced materials.

In conclusion, (S)-3-(4-Fluorobenzyl)piperidine Hydrochloride (CAS No. 745822-33-7) is a versatile compound with broad applications across multiple scientific disciplines. Its structural features and stereochemical configuration make it an excellent candidate for further exploration in pharmaceuticals, materials science, and industrial chemistry. As research continues to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and innovation.